Cas no 992-67-6 (Crotonoyl-CoA)

• Product Name: Crotonoyl-CoA
• CAS No: 992-67-6
• Molecular Formula: C₂₅H₄₀N₇O₁₇P₃S
• Molecular Weight: 835.6081
• CID: 886559
• PubChem ID: 5497143

Crotonoyl-CoA Properties

Names and Identifiers

• s-but-2-enoylcoenzyme a
• crotonyl-coenzyme A
• CROTONYL COENZYME A
• Q27458903
• Crotonyl-CoA
• Crotonyl coenzyme A
• Crotonoyl-CoA
• Coenzyme A, S-crotonate (6CI,7CI,8CI)
• Coenzyme A, S-2-butenoate
• (E)-but-2-enoyl-CoA
• CS-0169638
• 2-Butenoyl-Coenzyme A
• 2-butenoyl-CoA
• But-2-enoyl-Coenzyme A
• trans-butyr-2-enoyl-CoA
• SCHEMBL21408790
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-but-2-enethioate
• crotonoyl-CoA
• S-Crotonylcoenzyme A
• C00877
• SCHEMBL187862
• LMFA07050307
• (2E)-but-2-enoyl-CoA
• but-2-enoyl-CoA
• Q959BSX9OA
• MCC7979
• Q303169
• CHEBI:15473
• 9H-purin-6-amine,9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[[(2E)-1-oxo-2-butenyl]thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-bet
• KFWWCMJSYSSPSK-PAXLJYGASA-N
• CHEBI:36926
• S-(2-(3-(((2S)-4-((((2R,3S,4S,5R)-5-(6-AMINOPURIN-9-YL)-4-OXIDANYL-3-PHOSPHONOOXY-OXOLAN-2-YL)METHOXY-OXIDANYL-PHOSPHORYL)OXY-OXIDANYL-PHOSPHORYL)OXY-3,3-DIMETHYL-2-OXIDANYL-BUTANOYL)AMINO)PROPANOYLAMINO)ETHYL) BUT-2-ENETHIOATE
• 992-67-6
• trans-but-2-enoyl-CoA
• Crotonyl CoA
• C25H40N7O17P3S
• 3'-phosphoadenosine 5'-{3-[(3R)-4-{[3-({2-[(but-2-enoyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
• crotonyl-CoA
• 3'-phosphoadenosine 5'-{3-[(3R)-4-({3-[(2-{[(2E)-but-2-enoyl]sulfanyl}ethyl)amino]-3-oxopropyl}amino)-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
• trans-But-2-enoyl-Coenzyme A
• HY-141466
• (E)-but-2-enoyl-CoA(4-)
• (2E)-butenoyl-CoA
• S-(2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl) but-2-enethioate

• InChIKey： KFWWCMJSYSSPSK-XBTRWLRFSA-N
• Inchi： 1S/C25H40N7O17P3S/c1-4-5-16(34)53-9-8-27-15(33)6-7-28-23(37)20(36)25(2,3)11-46-52(43,44)49-51(41,42)45-10-14-19(48-50(38,39)40)18(35)24(47-14)32-13-31-17-21(26)29-12-30-22(17)32/h4-5,12-14,18-20,24,35-36H,6-11H2,1-3H3,(H,27,33)(H,28,37)(H,41,42)(H,43,44)(H2,26,29,30)(H2,38,39,40)/t14-,18-,19-,20?,24-/m1/s1
• SMILES： S(C(C([H])=C([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O

Computed Properties

• Exact Mass: 835.14142500g/mol
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 21
• Monoisotopic Mass: 835.14142500g/mol
• Heavy Atom Count: 53
• Complexity: 1460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.8
• Topological Polar Surface Area: 389